N-methyl-N'-1-naphthylethanediamide

• IUPAC Name: N-methyl-N'-naphthalen-1-yloxamide
• InChI: InChI=1S/C13H12N2O2/c1-14-12(16)13(17)15-11-8-4-6-9-5-2-3-7-10(9)11/h2-8H,1H3,(H,14,16)(H,15,17)
• InChI Key: VTUWNEGSSWTSPI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)NC1=CC=CC2=CC=CC=C21
• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol

Description

N-methyl-N'-1-naphthylethanediamide, commonly known as MNEDA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of amides and is synthesized through a series of chemical reactions. MNEDA has been found to possess a number of interesting properties that make it a useful tool in various research fields.

Mechanism of Action

MNEDA acts as a voltage-gated sodium channel blocker, which means that it inhibits the flow of sodium ions through these channels. This mechanism of action has been found to be useful in studying the function of ion channels in neurons, as well as in the study of various physiological processes that involve the flow of sodium ions.
Biochemical and Physiological Effects:
MNEDA has been found to have a number of interesting biochemical and physiological effects. It has been shown to inhibit the release of neurotransmitters in neurons, which can have a significant impact on the function of the nervous system. MNEDA has also been found to have anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

MNEDA has a number of advantages and limitations when it comes to its use in lab experiments. One of the main advantages of MNEDA is its ability to selectively block sodium channels, which makes it a useful tool in studying the function of these channels. However, MNEDA has also been found to have some limitations, such as its potential toxicity at high concentrations.

Future Directions

There are a number of future directions that could be pursued in the study of MNEDA. One potential direction is the development of new synthetic methods that could improve the yield and purity of the compound. Another direction is the study of the potential therapeutic applications of MNEDA, particularly in the treatment of inflammatory conditions. Additionally, further research could be done to explore the potential applications of MNEDA in other scientific fields, such as pharmacology and biochemistry.
Conclusion:
In conclusion, MNEDA is a chemical compound that has been extensively studied for its potential applications in scientific research. Its ability to selectively block sodium channels makes it a useful tool in studying the function of these channels, as well as in the study of various physiological processes. While MNEDA has some limitations, its potential applications in various scientific fields make it an interesting compound for further study.

Scientific Research Applications

MNEDA has been extensively studied for its potential applications in scientific research. One of the main applications of MNEDA is in the field of neuroscience, where it has been found to be a useful tool in studying the function of ion channels in neurons. MNEDA has also been used in the study of G protein-coupled receptors and their role in various physiological processes.